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Compound of Interest

Compound Name: 2-Phenoxyethylamine

Cat. No.: B128699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Phenoxyethylamine. The information is intended for professionals in

research, scientific, and drug development fields to ensure the safe and responsible use of this

chemical. This guide details hazard identification, first-aid measures, fire-fighting protocols,

accidental release containment, proper handling and storage, exposure controls, personal

protection, and a summary of its physical, chemical, and toxicological properties.

Chemical Identification and Physical Properties
2-Phenoxyethylamine is a primary amine and an aromatic ether. It is a clear, colorless to light

yellow liquid. A summary of its key physical and chemical properties is provided in the table

below for easy reference.
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Property Value

Chemical Name 2-Phenoxyethylamine

Synonyms
2-Phenoxyethanamine, (2-

Aminoethoxy)benzene

CAS Number 1758-46-9

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Appearance Clear, colorless to light yellow liquid

Boiling Point 101-103 °C at 4 mmHg

Density 1.048 g/mL at 25 °C

Flash Point 107 °C (closed cup)

Solubility Information not readily available

Hazard Identification and Classification
2-Phenoxyethylamine is classified as a hazardous chemical. The primary hazards are severe

skin corrosion and eye damage. Below is a summary of its GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Signal Word: Danger

Hazard Pictogram:
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Corrosion

Click to download full resolution via product page

GHS05: Corrosion

The following workflow outlines the process for hazard identification and communication in a

laboratory setting.

Hazard Identification

Risk Assessment Communication & Training

Review Safety Data Sheet (SDS)

Assess Potential Exposure RoutesExamine Container Label

Conduct Literature Search

Determine Necessary Control Measures (e.g., Fume Hood) Train Personnel on Hazards and Procedures Ensure Proper Labeling of Secondary Containers Review Emergency Procedures

Click to download full resolution via product page

Hazard Identification and Communication Workflow

First-Aid Measures
Prompt and appropriate first-aid is crucial in the event of exposure to 2-Phenoxyethylamine.

The following decision tree provides guidance for different routes of exposure.
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Skin Contact Eye Contact Inhalation Ingestion

Exposure to 2-Phenoxyethylamine

Immediately remove contaminated clothing. Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Move person to fresh air. Do NOT induce vomiting.

Wash skin with plenty of soap and water for at least 15 minutes.

Seek immediate medical attention.

Remove contact lenses, if present and easy to do.

Seek immediate medical attention.

If breathing is difficult, give oxygen.

Seek immediate medical attention.

Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

First-Aid Decision Tree for 2-Phenoxyethylamine Exposure

Fire-Fighting Measures
While 2-Phenoxyethylamine is combustible, it has a relatively high flash point.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,

including carbon oxides and nitrogen oxides.

Special Protective Equipment for Fire-Fighters: Wear self-contained breathing apparatus and

full protective clothing to prevent contact with skin and eyes.

Accidental Release Measures
In the event of a spill or release, follow these procedures:
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 7). Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Use only in a

well-ventilated area, preferably in a chemical fume hood.

Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool

place. Incompatible with strong oxidizing agents.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Engineering Controls: Work in a well-ventilated area. A chemical fume hood is recommended

for handling this substance.

Personal Protective Equipment (PPE): The following guide will help in the selection of

appropriate PPE.
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Eye and Face Protection Skin Protection Respiratory Protection

Handling 2-Phenoxyethylamine

Chemical safety goggles Chemical-resistant gloves (e.g., nitrile rubber) Use in a well-ventilated area or fume hood

Face shield (in addition to goggles for splash hazard) Lab coat or chemical-resistant apron If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Guide

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Hazardous decomposition products formed under fire

conditions include carbon oxides and nitrogen oxides.

Toxicological Information
Specific toxicological data for 2-Phenoxyethylamine is not readily available. However, data for

the closely related and structurally similar compound, 2-Phenoxyethanol, can provide an

indication of its potential toxicity. It is important to note that this data is for a surrogate

compound and should be interpreted with caution.
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Route Species Test Value

Oral Rat LD50 1840 mg/kg

Dermal Rat LD50 > 2000 mg/kg

Inhalation Rat LC50 > 1000 ppm (4 hours)

Experimental Protocols

The following are summaries of the standard OECD guidelines for toxicological testing, which

would be the basis for generating safety data for a substance like 2-Phenoxyethylamine.

OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure

This method is used to assess the acute oral toxicity of a substance.

Principle: The test substance is administered orally to a group of female rats at one of the

defined dose levels (5, 50, 300, or 2000 mg/kg body weight). The dose for the first animal is

selected based on a preliminary sighting study. The outcome for the first animal determines

the dose for the next animal (e.g., if the first animal survives, the next animal receives a

higher dose). This sequential dosing continues until the toxic endpoint is determined.

Procedure: A single dose of the test substance is administered by gavage to fasted animals.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at

least 14 days. A gross necropsy is performed on all animals at the end of the study.

Endpoint: The test allows for the classification of the substance into one of the GHS

categories for acute oral toxicity.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

This guideline describes the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.

Principle: A small amount of the test substance is applied to a shaved patch of skin on an

albino rabbit. The application site is covered with a gauze patch and a semi-occlusive

dressing.
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Procedure: The substance is applied for a fixed period (typically 4 hours). After the exposure

period, the patch is removed, and the skin is observed for signs of erythema (redness) and

edema (swelling) at specified time points (e.g., 1, 24, 48, and 72 hours after patch removal).

The severity of the skin reactions is scored according to a standardized scale.

Endpoint: The mean scores for erythema and edema are used to classify the substance as a

skin irritant or corrosive.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This test evaluates the potential of a substance to cause eye irritation or corrosion.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an albino rabbit. The other eye remains untreated and serves as a control.

Procedure: The eyes are examined for signs of irritation or corrosion at specific intervals

(e.g., 1, 24, 48, and 72 hours after application). The cornea, iris, and conjunctiva are scored

based on the severity of the observed effects.

Endpoint: The scores for the different parts of the eye are used to classify the substance as

an eye irritant or corrosive. The reversibility of the effects is also assessed.

Disclaimer: This document is intended for informational purposes only and does not constitute

a legal or professional opinion. It is the responsibility of the user to ensure that all activities are

carried out in a safe and compliant manner. Always consult the most recent Safety Data Sheet

(SDS) from the supplier before handling this chemical.

To cite this document: BenchChem. [2-Phenoxyethylamine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128699#2-phenoxyethylamine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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